molecular formula C21H24FN3O3S B2665878 N-(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]piperazino}phenyl)cyclopropanecarboxamide CAS No. 478260-27-4

N-(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]piperazino}phenyl)cyclopropanecarboxamide

Cat. No. B2665878
CAS RN: 478260-27-4
M. Wt: 417.5
InChI Key: IVDKKDIQEQUJCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]piperazino}phenyl)cyclopropanecarboxamide” is a chemical compound . It is also known as "N-{3-fluoro-4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]phenyl}cyclopropanecarboxamide" .

Scientific Research Applications

Fluorinated Derivatives Synthesis

Researchers have synthesized fluorinated derivatives of related compounds to explore their biological properties. For example, the development of fluorine-18-labeled 5-HT1A antagonists involved synthesizing derivatives using various acids. These compounds were radiolabeled with fluorine-18 for potential applications in imaging serotonin receptors, demonstrating significant pharmacokinetic properties and specific binding ratios in vivo studies (Lang et al., 1999).

Photochemical Studies

The photochemical behavior of related fluoroquinolones has been investigated to understand their stability and degradation pathways under light exposure. For instance, the study on ciprofloxacin's photochemistry in aqueous solutions revealed insights into its substitution and degradation processes, which are critical for assessing the environmental fate of such compounds (Mella et al., 2001).

Automated Synthesis Techniques

Advancements in automated synthesis techniques have been explored for compounds like [(18)F]FCWAY, demonstrating improvements in radiochemical yields, chemical purity, and the minimization of chemical impurities. These developments enhance the practicality and effectiveness of synthesizing radiolabeled compounds for clinical and research purposes (Vuong et al., 2007).

Antibacterial Activity Studies

Novel quinolones and their derivatives have been synthesized to evaluate their antibacterial activities. The structural variations and pharmacological assessments aim to identify compounds with superior efficacy against various bacterial strains. Research in this area contributes to the development of new antibiotics to combat resistant bacterial infections (Ziegler et al., 1990).

Advanced Oxidation Processes

The degradation kinetics and mechanisms of fluoroquinolone antibiotics using sulfate radical-based advanced oxidation processes have been studied. Understanding these processes is crucial for developing effective remediation technologies for pollutants in water bodies (Jiang et al., 2016).

properties

IUPAC Name

N-[3-fluoro-4-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]phenyl]cyclopropanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24FN3O3S/c1-15-2-7-18(8-3-15)29(27,28)25-12-10-24(11-13-25)20-9-6-17(14-19(20)22)23-21(26)16-4-5-16/h2-3,6-9,14,16H,4-5,10-13H2,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IVDKKDIQEQUJCN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=C(C=C3)NC(=O)C4CC4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24FN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]piperazino}phenyl)cyclopropanecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.